Cas no 3764-01-0 (2,4,6-Trichloropyrimidine)

2,4,6-Trichloropyrimidine is a versatile heterocyclic compound widely used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its reactive trichlorinated pyrimidine structure enables selective substitution reactions, facilitating the production of various derivatives. Key advantages include its high purity, stability under standard conditions, and compatibility with a range of nucleophilic reagents. The compound serves as a crucial building block for active pharmaceutical ingredients (APIs) and specialty chemicals, offering efficient functionalization at the 2-, 4-, and 6-positions. Its well-defined reactivity profile makes it a preferred choice for researchers and industrial applications requiring precise molecular modifications. Proper handling is advised due to its potential lachrymatory effects.
2,4,6-Trichloropyrimidine structure
2,4,6-Trichloropyrimidine structure
Product name:2,4,6-Trichloropyrimidine
CAS No:3764-01-0
MF:C4HCl3N2
MW:183.423137426376
MDL:MFCD00006063
CID:44469
PubChem ID:77378

2,4,6-Trichloropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Trichloropyrimidine
    • TPI
    • 2,4,6-Trichlopyrimidine
    • 2,4,6-Trichloropyrim
    • 2,3-DIHYDROIMIDAZO 2,1-B?BENZO
    • 2,4,6-trichloro-1,3-pyrimidine
    • 2,4,6-trichloropyridmidine
    • 2,4,6-trichloro-pyrimidine
    • 2,4,6-trichlorpyrimidin
    • cyanuric chloride
    • EINECS 223-183-0
    • Pyrimidine,2,4,6-trichloro
    • 2,4,6-Trichloropyrimidine,98%
    • FT-0609856
    • 2,4,6-trichloro pyrimidine
    • Pyrimidine, 2,4,6-trichloro-
    • InChI=1/C4HCl3N2/c5-2-1-3(6)9-4(7)8-2/h1
    • MFCD00006063
    • CHEMBL3187275
    • DTXCID4029143
    • AM20100003
    • 3764-01-0
    • DTXSID5049287
    • AI3-26566
    • 2,6-Trichloropyrimidine
    • ESA3TV26AP
    • CAS-3764-01-0
    • AKOS003628496
    • EN300-15137
    • Tox21_202916
    • Z104510074
    • CS-W008766
    • NSC-6494
    • A6424
    • W-106525
    • SY001498
    • BP-10681
    • 2,4,6-Trichloropyrimidine, 97%
    • PS-5328
    • NSC6494
    • CCRIS 7597
    • AC-2473
    • NS00030234
    • T0417
    • NSC 6494
    • F0001-1082
    • UNII-ESA3TV26AP
    • 2.4.6-Trichloropyrimidin
    • SCHEMBL218052
    • NCGC00260462-01
    • DB-019828
    • 2,4,6-Trichloro-pyrimidine; NSC 6494;
    • MDL: MFCD00006063
    • Inchi: 1S/C4HCl3N2/c5-2-1-3(6)9-4(7)8-2/h1H
    • InChI Key: DPVIABCMTHHTGB-UHFFFAOYSA-N
    • SMILES: ClC1=CC(Cl)=NC(Cl)=N1
    • BRN: 118284

Computed Properties

  • Exact Mass: 181.92100
  • Monoisotopic Mass: 181.921
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 89.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 25.8A^2
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Sticky Oil to Solid
  • Density: 1.595 g/mL at 20 °C(lit.)
  • Melting Point: 23-25 °C (lit.)
  • Boiling Point: 210-215 °C(lit.)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Refractive Index: n20/D 1.57(lit.)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 25.78000
  • LogP: 2.43680

2,4,6-Trichloropyrimidine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H312,H315,H319,H332,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:UN1759
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S36-S24/25-S23
  • Hazardous Material Identification: Xn
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:8
  • Safety Term:8
  • TSCA:T
  • Storage Condition:Inert atmosphere,2-8°C
  • HazardClass:8

2,4,6-Trichloropyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4,6-Trichloropyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T026A-5g
2,4,6-Trichloropyrimidine
3764-01-0 98%
5g
¥32.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T0417-500g
2,4,6-Trichloropyrimidine
3764-01-0 98.0%(GC)
500g
¥4990.0 2022-05-30
Key Organics Ltd
PS-5328-1MG
2,4,6-Trichloropyrimidine
3764-01-0 >97%
1mg
£37.00 2025-02-09
TRC
T774180-500 g
2,4,6-Trichloropyrimidine
3764-01-0
500g
575.00 2021-07-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY001498-100g
2,4,6-Trichloropyrimidine
3764-01-0 ≥98%
100g
¥161.00 2024-07-09
TRC
T774180-100 g
2,4,6-Trichloropyrimidine
3764-01-0
100g
190.00 2021-07-16
Life Chemicals
F0001-1082-5g
"2,4,6-Trichloropyrimidine"
3764-01-0 95%+
5g
$60.0 2023-11-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T86280-25g
NSC 6494
3764-01-0 98%
25g
¥39.0 2023-09-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T0417-25G
2,4,6-Trichloropyrimidine
3764-01-0 >98.0%(GC)
25g
¥190.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T0417-100G
2,4,6-Trichloropyrimidine
3764-01-0 >98.0%(GC)
100g
¥690.00 2024-04-15

2,4,6-Trichloropyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:3764-01-0)2,4,6-Trichloropyrimidine
Order Number:A1202394
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):175.0
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3764-01-0)2,4,6-三氯嘧啶
Order Number:LE1680440
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3764-01-0)2,4,6-Trichloropyrimidine
Order Number:LE1558
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally

2,4,6-Trichloropyrimidine Related Literature

Additional information on 2,4,6-Trichloropyrimidine

Comprehensive Overview of 2,4,6-Trichloropyrimidine (CAS No. 3764-01-0): Properties, Applications, and Industry Insights

2,4,6-Trichloropyrimidine (CAS No. 3764-01-0) is a versatile heterocyclic compound widely utilized in pharmaceutical, agrochemical, and material science industries. Its molecular structure, featuring three chlorine atoms attached to a pyrimidine ring, makes it a valuable building block for synthesizing complex molecules. The compound’s reactivity and selective substitution properties have garnered significant attention from researchers and industrial chemists alike.

In recent years, the demand for 2,4,6-Trichloropyrimidine has surged due to its role in developing active pharmaceutical ingredients (APIs) and crop protection agents. With the rise of green chemistry and sustainable synthesis trends, manufacturers are exploring eco-friendly methods to produce this compound while minimizing waste. Searches for "2,4,6-Trichloropyrimidine synthesis" and "CAS 3764-01-0 suppliers" reflect growing interest in its scalable production and commercial availability.

The physicochemical properties of 2,4,6-Trichloropyrimidine include a molecular weight of 183.42 g/mol, a melting point of 28–32°C, and solubility in organic solvents like dichloromethane and tetrahydrofuran. These characteristics make it suitable for nucleophilic aromatic substitution reactions, a key step in creating derivatives for drug discovery and specialty chemicals. Researchers frequently inquire about "2,4,6-Trichloropyrimidine reactivity" and "pyrimidine derivatives applications," highlighting its relevance in modern chemistry.

One of the most discussed applications of 2,4,6-Trichloropyrimidine is its use in anticancer drug development. The compound serves as a precursor for kinase inhibitors, which target specific pathways in cancer cells. This aligns with the increasing focus on "precision medicine" and "targeted therapies" in healthcare. Additionally, its role in agrochemical formulations, such as herbicides and fungicides, addresses global concerns about food security and sustainable agriculture.

From an industrial perspective, optimizing the purity and yield of 2,4,6-Trichloropyrimidine remains a priority. Advanced techniques like continuous flow chemistry and catalyzed chlorination are being investigated to enhance efficiency. Queries such as "CAS 3764-01-0 purification methods" and "large-scale pyrimidine production" underscore the need for innovative solutions in chemical manufacturing.

In summary, 2,4,6-Trichloropyrimidine (CAS No. 3764-01-0) is a critical intermediate with broad applications across high-growth sectors. Its adaptability to green synthesis and alignment with biomedical advancements ensure its continued relevance. As industries evolve, this compound will likely play a pivotal role in addressing challenges related to healthcare, agriculture, and environmental sustainability.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:3764-01-0)2,4,6-Trichloropyrimidine
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Suzhou Senfeida Chemical Co., Ltd
(CAS:3764-01-0)2,4,6-Trichloropyrimidine
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